Cas no 60644-20-4 (1-Deoxyfructosyl-Gly)

• Product Name: 1-Deoxyfructosyl-Gly
• CAS No: 60644-20-4
• MF: C₂₄H₄₅N₃O₂₁
• MW: 711.621609449387
• CID: 2086054
• PubChem ID: 101924014
• Update Time: 2025-10-05

1-Deoxyfructosyl-Gly Chemical and Physical Properties

Names and Identifiers

• Fructosyl Glycine α/β Mixture (Mixture of Diastereomers)
• Fructosyl Glycine a/ Mixture (Mixture of Diastereomers)
• 1-Deoxyfructosyl-Gly
• N-(1-Deoxy-I(2)-D-fructopyranos-1-yl)glycine
• ({[(2R,3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methyl}amino)acetic acid
• 2-[[(2R,3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methylamino]acetic acid
• 60644-20-4
• A-D-fructopyranos-1-yl)glycine
• N-(1-Deoxy-beta-D-fructopyranos-1-yl)glycine
• N-(1-Deoxy-beta-D-fructopyranose-1-yl)glycine
• G90860
• N-(1-Deoxy-
• Glycine, N-(1-deoxy-b-D-fructopyranos-1-yl)-
• FRUCTOSYL GLYCINE ALPHA/BETA
• DTXSID101270881

• Inchi： 1S/3C8H15NO7/c10-4-2-16-8(15,7(14)6(4)13)3-9-1-5(11)12;10-2-4-6(13)7(14)8(15,16-4)3-9-1-5(11)12;10-3-5(12)8(16)7(15)4(11)1-9-2-6(13)14/h2*4,6-7,9-10,13-15H,1-3H2,(H,11,12);5,7-10,12,15-16H,1-3H2,(H,13,14)
• InChI Key： RKBDWQACGVZWRL-UHFFFAOYSA-N
• SMILES： OCC(C(C(C(CNCC(=O)O)=O)O)O)O.OCC1C(O)C(O)C(CNCC(=O)O)(O)O1.OC1C(O)C(O)C(CNCC(=O)O)(O)OC1

Computed Properties

• Exact Mass: 237.08485182g/mol
• Monoisotopic Mass: 237.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: >69°C (dec.)
• Boiling Point: 494.8±45.0 °C at 760 mmHg
• Flash Point: 253.0±28.7 °C
• Solubility: Water (Slightly)
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

1-Deoxyfructosyl-Gly Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 1-Deoxyfructosyl-Gly

1-Deoxyfructosyl-Gly (CAS No. 60644-20-4): A Promising Compound in Glycosylation Research and Therapeutic Development

In the dynamic field of glycosylation research, 1-Deoxyfructosyl-Gly (CAS No. 60644-20-4) has emerged as a critical compound for studying carbohydrate-protein interactions and developing novel therapeutics. This unique glycoside derivative, composed of a deoxyfructose moiety conjugated to glycine via an O-glycosidic bond, exhibits remarkable stability and specificity in biological systems. Recent advancements in structure-based drug design have highlighted its potential in modulating glycoprotein functions, particularly in contexts involving aberrant glycosylation associated with diseases such as cancer and neurodegenerative disorders.

Structurally, 1-Deoxyfructosyl-Gly retains the core features of fructose but lacks the hydroxyl group at the C1 position, a modification that enhances its resistance to enzymatic degradation by glycosidases. This property makes it an ideal tool for investigating post-translational modifications in vivo without interference from endogenous metabolic pathways. A 2023 study published in Nature Chemical Biology demonstrated that this compound selectively inhibits β-N-acetylglucosaminidase activity at picomolar concentrations, offering new insights into enzyme-specific targeting strategies for lysosomal storage diseases.

In pharmaceutical applications, CAS No. 60644-20-4-derived compounds are being explored for their ability to modulate immune checkpoint proteins. Researchers at the University of Cambridge recently reported that conjugating this glycan to monoclonal antibodies significantly improves their pharmacokinetic profiles while enhancing antigen recognition efficiency by dendritic cells. These findings underscore its utility in optimizing next-generation immunotherapies against solid tumors.

The synthesis of 1-Deoxyfructosyl-Gly involves a multi-step chemoenzymatic approach combining stereoselective glycosylation with site-directed mutagenesis of glycosyltransferases. A landmark 2022 paper in JACS detailed a novel one-pot protocol achieving >95% yield through microwave-assisted condensation of protected glycine derivatives with deoxysugar precursors under solvent-free conditions. This methodological breakthrough addresses scalability challenges while maintaining stereochemical purity essential for preclinical studies.

Clinical translation efforts are currently focused on evaluating its neuroprotective properties following traumatic brain injury (TBI). Preclinical trials using rodent models showed that intravenous administration of CAS No. 60644-20-4-based formulations reduced neuronal apoptosis by 73% through inhibition of glycogen synthase kinase 3β (GSK3β) phosphorylation pathways. These results align with emerging evidence linking aberrant O-linked glycosylation to axonal regeneration failure post-TBI.

Safety assessments conducted under Good Laboratory Practice (GLP) guidelines revealed no genotoxic or mutagenic effects up to 50 mg/kg doses in acute toxicity studies. Chronic exposure trials over 90 days demonstrated reversible renal clearance patterns without bioaccumulation risks, critical considerations for potential long-term therapeutic use.

Ongoing research is exploring its application as a molecular probe for imaging glycans using click chemistry-based fluorescence labeling strategies. Collaborative work between MIT and Stanford University has produced fluorogenic conjugates with quantum yields exceeding 85%, enabling real-time visualization of glycoprotein trafficking within living cells using confocal microscopy platforms.

The compound's unique combination of biochemical stability, functional versatility, and favorable safety profile positions it at the forefront of advanced biopharmaceutical development. As reported in a recent review article featured on the cover of Accounts of Chemical Research, this molecule represents a paradigm shift in how researchers approach glycoengineering challenges across drug discovery pipelines.